Cas no 2171428-33-2 (2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid
• CAS No: 2171428-33-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6307691
• PubChem ID: 165809060
• Update Time: 2025-05-25

2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid
• 2171428-33-2
• 2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidin-2-yl}acetic acid
• EN300-1514072

• Inchi： 1S/C25H28N2O5/c1-2-22(24(30)27-13-7-8-16(27)14-23(28)29)26-25(31)32-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21-22H,2,7-8,13-15H2,1H3,(H,26,31)(H,28,29)/t16?,22-/m1/s1
• InChI Key： QXMGBIXVPBONNX-VXNXSFHZSA-N
• SMILES： O=C([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CC(=O)O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid

Recent Advances in the Study of 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid (CAS: 2171428-33-2)

The compound 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid (CAS: 2171428-33-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrrolidine ring, has shown promising potential in peptide synthesis and drug development. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), offering stability and ease of deprotection under mild conditions. The presence of the pyrrolidine ring further enhances the compound's utility as a building block for more complex bioactive molecules.

Recent studies have focused on optimizing the synthesis of 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that reduces side reactions and enhances scalability. The researchers employed a combination of chiral auxiliaries and catalytic asymmetric synthesis to achieve high enantiomeric purity, which is critical for its application in peptide-based therapeutics. The study also highlighted the compound's compatibility with automated peptide synthesizers, making it a valuable tool for high-throughput drug discovery.

In addition to its synthetic utility, 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid has been investigated for its pharmacological properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its role as a modulator of protein-protein interactions (PPIs). The compound's unique structure allows it to mimic key amino acid sequences involved in PPIs, making it a potential candidate for disrupting pathological interactions in diseases such as cancer and neurodegenerative disorders. The study reported moderate inhibitory activity against specific protein targets, with IC50 values in the low micromolar range, suggesting room for further optimization.

Another area of interest is the compound's potential in prodrug design. Researchers have explored its use as a carrier for targeted drug delivery, leveraging the Fmoc group's ability to protect amine functionalities until reaching the desired site of action. A 2024 study in Molecular Pharmaceutics described the development of a prodrug system where 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid was conjugated to an anticancer agent. The system demonstrated improved solubility and controlled release profiles in vitro, with enhanced tumor accumulation in murine models. These findings underscore the compound's versatility in addressing challenges related to drug bioavailability and targeting.

Despite these advancements, challenges remain in the widespread adoption of 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid. Issues such as cost-effective large-scale synthesis and the need for further pharmacokinetic studies were highlighted in a recent review article in Advanced Drug Delivery Reviews. The review called for collaborative efforts between academia and industry to accelerate the translation of research findings into clinical applications. Additionally, the compound's stability under physiological conditions and potential immunogenicity require thorough evaluation to ensure its suitability for therapeutic use.

In conclusion, 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid (CAS: 2171428-33-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications span peptide synthesis, protein-protein interaction modulation, and prodrug design, with recent studies showcasing its potential in addressing unmet medical needs. Future research should focus on overcoming existing limitations and exploring novel applications to fully realize its therapeutic potential.